Cas no 2411244-93-2 (N-{3-(4-chlorophenyl)cyclobutylmethyl}prop-2-enamide)

• Product Name: N-{3-(4-chlorophenyl)cyclobutylmethyl}prop-2-enamide
• CAS No: 2411244-93-2
• MF: C₁₄H₁₆ClNO
• MW: 249.735942840576
• CID: 6075807
• PubChem ID: 146103424
• Update Time: 2025-07-19

N-{3-(4-chlorophenyl)cyclobutylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(4-chlorophenyl)cyclobutylmethyl}prop-2-enamide
• EN300-26576310
• Z3292142602
• N-[[3-(4-Chlorophenyl)cyclobutyl]methyl]prop-2-enamide
• 2411244-93-2
• N-{[3-(4-chlorophenyl)cyclobutyl]methyl}prop-2-enamide

• Inchi： 1S/C14H16ClNO/c1-2-14(17)16-9-10-7-12(8-10)11-3-5-13(15)6-4-11/h2-6,10,12H,1,7-9H2,(H,16,17)
• InChI Key： BXXMNNMSNUWPNC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC(CNC(C=C)=O)C1

Computed Properties

• Exact Mass: 249.0920418g/mol
• Monoisotopic Mass: 249.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Additional information on N-{3-(4-chlorophenyl)cyclobutylmethyl}prop-2-enamide

Professional Introduction to Compound with CAS No. 2411244-93-2 and Product Name: N-{3-(4-chlorophenyl)cyclobutylmethyl}prop-2-enamide

The compound with CAS No. 2411244-93-2 and the product name N-{3-(4-chlorophenyl)cyclobutylmethyl}prop-2-enamide represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel bioactive molecules. This compound belongs to a class of scaffolds that have garnered considerable attention due to their structural complexity and potential pharmacological properties. The presence of a cyclobutylmethyl group and a 4-chlorophenyl moiety in its structure suggests a high degree of molecular rigidity, which can be exploited to modulate binding interactions with biological targets.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of molecules with unique structural features to achieve better pharmacokinetic profiles and reduced side effects. The N-{3-(4-chlorophenyl)cyclobutylmethyl}prop-2-enamide structure exemplifies this trend, as it combines elements that are known to enhance metabolic stability while maintaining potent biological activity. The 4-chlorophenyl substituent, in particular, is a common feature in many bioactive compounds, where it serves as an effective anchor for hydrogen bonding interactions with biological receptors.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The cyclobutylmethyl group is known to impart steric hindrance, which can be critical for optimizing binding affinity to protein targets. Furthermore, the amide functionality provides a versatile handle for further derivatization, allowing chemists to fine-tune the pharmacological properties of the molecule. This flexibility has been leveraged in recent research efforts aimed at developing novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease.

Recent studies have highlighted the importance of molecular diversity in drug discovery pipelines. The N-{3-(4-chlorophenyl)cyclobutylmethyl}prop-2-enamide scaffold fits well within this paradigm, as it offers a unique combination of structural features that are not commonly found in existing drug candidates. This uniqueness is particularly valuable in the context of ligand-based drug design, where subtle differences in molecular architecture can lead to significant improvements in target engagement and therapeutic efficacy.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the cyclobutylmethyl group via ring-closing metathesis, followed by functionalization with the 4-chlorophenyl moiety. The introduction of the prop-2-enamide moiety is typically achieved through condensation reactions or other amide-forming methodologies. Each step must be rigorously controlled to prevent unwanted side reactions that could compromise the integrity of the final product.

In terms of biological activity, preliminary studies have suggested that derivatives of N-{3-(4-chlorophenyl)cyclobutylmethyl}prop-2-enamide exhibit promising properties as modulators of neurotransmitter receptors. The steric bulk provided by the cyclobutylmethyl group appears to enhance binding affinity to certain G-protein coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. Additionally, the amide group offers opportunities for further chemical modification to explore different pharmacological profiles.

The use of computational modeling techniques has been instrumental in understanding the binding interactions between this compound and its potential targets. Molecular docking studies have revealed that the 4-chlorophenyl substituent interacts favorably with hydrophobic pockets within receptor binding sites, while the cyclobutylmethyl group occupies more solvent-exposed regions. These insights have guided efforts to optimize potency and selectivity through structure-activity relationship (SAR) studies.

From a regulatory perspective, compounds like N-{3-(4-chlorophenyl)cyclobutylmethyl}prop-2-enamide must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive toxicological assessments, pharmacokinetic studies, and preclinical trials to evaluate their potential therapeutic benefits and risks. The complexity of its structure presents both challenges and opportunities for regulatory agencies, who must balance innovation with stringent safety requirements.

The future development of this compound will likely involve collaboration between synthetic chemists, biologists, and clinicians working together to translate laboratory findings into viable therapeutic options. Advances in high-throughput screening technologies and artificial intelligence-driven drug discovery platforms are expected to accelerate this process by enabling faster identification of promising derivatives and optimization strategies.

In conclusion, N-{3-(4-chlorophenyl)cyclobutylmethyl}prop-2-enamide represents a significant contribution to the field of medicinal chemistry. Its unique structural features offer a rich foundation for further exploration, with potential applications spanning multiple therapeutic areas. As research continues to uncover new biological targets and develop innovative synthetic methodologies, compounds like this will play an increasingly important role in shaping the future of drug discovery and development.